Cas no 1892137-39-1 (1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol)

• Product Name: 1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol
• CAS No: 1892137-39-1
• MF: C₁₁H₁₀F₄O
• MW: 234.190117359161
• CID: 6003392
• PubChem ID: 117339843
• Update Time: 2025-06-23

1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol
• EN300-1959583
• 1892137-39-1
• 1-{[4-fluoro-3-(trifluoromethyl)phenyl]methyl}cyclopropan-1-ol

• Inchi： 1S/C11H10F4O/c12-9-2-1-7(6-10(16)3-4-10)5-8(9)11(13,14)15/h1-2,5,16H,3-4,6H2
• InChI Key： FJGJQMSZRDCHLT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)CC1(CC1)O

Computed Properties

• Exact Mass: 234.06677759g/mol
• Monoisotopic Mass: 234.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol

Professional Introduction to 1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol (CAS No. 1892137-39-1)

1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol, identified by its CAS number 1892137-39-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with an aromatic group and a hydroxyl functional group. The presence of both fluoro and trifluoromethyl substituents in the aromatic ring imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol make it an attractive candidate for further exploration in medicinal chemistry. The cyclopropane ring is known for its rigid three-membered structure, which can enhance binding affinity and selectivity when incorporated into drug molecules. Additionally, the aromatic ring with fluoro and trifluoromethyl groups is a common motif in many bioactive compounds, contributing to their pharmacological efficacy.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their favorable metabolic stability, improved bioavailability, and enhanced binding interactions with biological targets. The fluoro substituent, in particular, is known to modulate the electronic properties of molecules, influencing their reactivity and interactions with enzymes and receptors. Similarly, the trifluoromethyl group can increase lipophilicity and metabolic stability, making these compounds more suitable for therapeutic applications.

The synthesis of 1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropane ring typically involves cyclization reactions, while the attachment of the aromatic group and functionalization with fluoro and trifluoromethyl groups require specialized synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

The pharmacological potential of 1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol has been explored in several preclinical studies. These studies have highlighted its potential as a lead compound for the development of novel therapeutic agents. The compound has demonstrated promising activity against various biological targets, including enzymes and receptors involved in inflammation, cancer, and central nervous system disorders. The rigid structure of the cyclopropane ring and the presence of fluorinated aromatic groups contribute to its unique pharmacological profile.

In addition to its pharmacological properties, 1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol exhibits interesting physicochemical characteristics that make it suitable for formulation development. The compound's solubility profile can be optimized by incorporating appropriate solubilizing agents or by formulating it into solid dosage forms such as tablets or capsules. Furthermore, its stability under various storage conditions ensures that it remains viable for clinical use.

The growing body of research on fluorinated compounds underscores their importance in modern drug discovery. The ability to fine-tune molecular properties through strategic substitution with elements like fluorine has opened up new avenues for developing more effective and targeted therapies. As such, compounds like 1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol continue to be at the forefront of medicinal chemistry innovation.

Ongoing studies are further elucidating the mechanisms by which these compounds exert their biological effects. By understanding these mechanisms at a molecular level, researchers can design more refined analogs with improved efficacy and reduced side effects. The integration of computational methods such as molecular modeling and quantum mechanics calculations is playing an increasingly important role in guiding synthetic efforts and predicting biological activity.

The future prospects for 1-{4-fluoro-3-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol are promising, with potential applications spanning multiple therapeutic areas. As research progresses, this compound may serve as a foundation for developing new drugs that address unmet medical needs. The combination of its unique structural features with its demonstrated biological activity positions it as a valuable asset in the pharmaceutical industry's arsenal.